Cas no 1427327-36-3 (4-Chloro-5-fluoro-2-methylbenzylamine)

• Product Name: 4-Chloro-5-fluoro-2-methylbenzylamine
• CAS No: 1427327-36-3
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 5001745
• Update Time: 2025-06-11

4-Chloro-5-fluoro-2-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-methylbenzylamine

• Inchi： 1S/C8H9ClFN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,4,11H2,1H3
• InChI Key： WHENWNMFAADCSK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CN)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 4-Chloro-5-fluoro-2-methylbenzylamine

Comprehensive Overview of 4-Chloro-5-fluoro-2-methylbenzylamine (CAS No. 1427327-36-3): Properties, Applications, and Industry Insights

4-Chloro-5-fluoro-2-methylbenzylamine (CAS No. 1427327-36-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzylamine derivative combines a chloro-fluoro substitution pattern with a methyl group, making it a valuable intermediate for drug discovery and material science. The compound's molecular formula, C₈H₉ClFN, reflects its halogen-rich architecture, which contributes to enhanced bioavailability and metabolic stability in target applications.

Recent trends in small molecule drug development have increased demand for multihalogenated compounds like 4-Chloro-5-fluoro-2-methylbenzylamine. Pharmaceutical researchers particularly value its ability to serve as a versatile building block for kinase inhibitors and GPCR-targeting therapeutics. The simultaneous presence of chloro and fluoro substituents at the 4- and 5-positions creates electronic effects that influence molecular recognition, while the 2-methylbenzylamine moiety provides synthetic handles for further derivatization.

From a synthetic chemistry perspective, CAS 1427327-36-3 demonstrates interesting reactivity patterns. The electron-deficient aromatic ring undergoes selective nucleophilic substitutions, while the primary amine group participates in condensation reactions to form amides, imines, and ureas. These properties make it valuable for constructing heterocyclic scaffolds prevalent in modern medicinal chemistry. Recent publications highlight its use in developing next-generation antimicrobial agents addressing drug-resistant pathogens.

The compound's physicochemical properties contribute to its growing applications. With a calculated LogP of 2.1, 4-Chloro-5-fluoro-2-methylbenzylamine exhibits balanced lipophilicity suitable for both CNS-penetrant drugs and agricultural formulations. Its melting point range of 85-88°C and moderate water solubility (approximately 1.2 g/L at 25°C) facilitate various formulation approaches. These characteristics answer frequent search queries about "halogenated amine solubility" and "fluorinated drug intermediates stability" from synthetic chemists.

In agrochemical applications, derivatives of 4-Chloro-5-fluoro-2-methylbenzylamine show promise as plant growth regulators and pesticide synergists. The fluorine atom enhances binding to biological targets while the chloro group improves environmental persistence. This dual functionality addresses current industry needs for sustainable crop protection solutions with reduced application frequencies. Research indicates potential in developing novel fungicides combating resistant strains threatening global food security.

Quality control of CAS 1427327-36-3 requires careful analytical monitoring. Standard characterization includes HPLC purity analysis (typically >98%), 1H/13C NMR verification, and mass spectrometry confirmation. Impurity profiles often focus on monitoring dehalogenated byproducts and oxidation derivatives. These protocols respond to common laboratory questions about "benzylamine derivative characterization methods" and "halogenated compound stability testing" frequently searched in academic and industrial settings.

The commercial availability of 4-Chloro-5-fluoro-2-methylbenzylamine has expanded significantly since 2020, with current global production estimated at 5-10 metric tons annually. Pricing trends reflect growing demand from contract research organizations and generic pharmaceutical developers. Supply chain considerations emphasize the importance of cGMP-compliant synthesis to meet regulatory requirements for drug substance intermediates, a topic generating numerous search queries about "pharma-grade amine suppliers".

Environmental and safety assessments of 1427327-36-3 indicate it requires standard laboratory precautions. The compound shows typical stability for halogenated aromatic amines, with recommended storage under inert atmosphere at 2-8°C to prevent discoloration. These handling recommendations align with increasing industry focus on green chemistry principles and sustainable synthetic protocols, addressing common concerns about "fluorochemical storage best practices".

Future research directions for 4-Chloro-5-fluoro-2-methylbenzylamine include exploration as a precursor for PET radiotracers (through fluorine-18 labeling) and development of covalent inhibitor warheads in targeted therapies. Its structural features make it particularly interesting for protein degradation technologies like PROTACs, a rapidly growing field generating substantial scientific interest and online searches about "halogenated E3 ligase binders".

In conclusion, 4-Chloro-5-fluoro-2-methylbenzylamine (CAS No. 1427327-36-3) represents an important multifunctional intermediate at the intersection of pharmaceutical innovation and agrochemical development. Its unique combination of halogen substitutions and reactive amine functionality continues to inspire novel applications across chemical sciences, responding to industry needs for structurally diverse building blocks in modern molecular design.